Cas no 1566694-67-4 (3-amino-2-(3-methoxypropyl)aminobenzoic acid)

• Product Name: 3-amino-2-(3-methoxypropyl)aminobenzoic acid
• CAS No: 1566694-67-4
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5758015
• PubChem ID: 112577977
• Update Time: 2025-05-23

3-amino-2-(3-methoxypropyl)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1116145
• 3-amino-2-[(3-methoxypropyl)amino]benzoic acid
• 1566694-67-4
• 3-amino-2-(3-methoxypropyl)aminobenzoic acid

• Inchi： 1S/C11H16N2O3/c1-16-7-3-6-13-10-8(11(14)15)4-2-5-9(10)12/h2,4-5,13H,3,6-7,12H2,1H3,(H,14,15)
• InChI Key： CVVUHBGYVOSUKS-UHFFFAOYSA-N
• SMILES： O(C)CCCNC1C(=CC=CC=1C(=O)O)N

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-amino-2-(3-methoxypropyl)aminobenzoic acid

3-Amino-2-(3-Methoxypropyl)aminobenzoic Acid (CAS No. 1566694-67-4): An Overview

3-Amino-2-(3-methoxypropyl)aminobenzoic acid (CAS No. 1566694-67-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-amino-2-(3-methoxypropyl)aminobenzoic acid consists of a benzene ring with an amino group at the 3-position and a 2-(3-methoxypropyl)amino substituent. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the multifaceted roles of 3-amino-2-(3-methoxypropyl)aminobenzoic acid in various biological processes. One notable area of research is its potential as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. This finding suggests that 3-amino-2-(3-methoxypropyl)aminobenzoic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-amino-2-(3-methoxypropyl)aminobenzoic acid has also shown promise in neuroprotective applications. A study conducted by a team at the University of California, San Francisco, found that this compound exhibits neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases. These findings open up new avenues for exploring the therapeutic potential of 3-amino-2-(3-methoxypropyl)aminobenzoic acid in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3-amino-2-(3-methoxypropyl)aminobenzoic acid have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. In particular, its high bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

In the realm of drug discovery, 3-amino-2-(3-methoxypropyl)aminobenzoic acid has been used as a building block for the synthesis of more complex molecules with enhanced biological activities. For instance, a recent study published in Organic Letters reported the successful synthesis of several derivatives of this compound, which exhibited improved potency and selectivity against specific targets. These derivatives have shown promise in treating various diseases, including cancer and cardiovascular disorders.

The synthetic accessibility of 3-amino-2-(3-methoxypropyl)aminobenzoic acid is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through a series of well-established chemical reactions, making it readily available for large-scale production. This ease of synthesis ensures that researchers can access sufficient quantities of the compound for extensive testing and optimization.

In conclusion, 3-amino-2-(3-methoxypropyl)aminobenzoic acid (CAS No. 1566694-67-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological properties and synthetic accessibility, make it an ideal candidate for further exploration and development into novel therapeutic agents. As research continues to advance, it is likely that this compound will play a significant role in addressing unmet medical needs and improving patient outcomes.